Cas no 29664-59-3 (Benzeneacetic acid, a-hydroxy-, 2-methylpropyl ester)

• Product Name: Benzeneacetic acid, a-hydroxy-, 2-methylpropyl ester
• CAS No: 29664-59-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 274089
• PubChem ID: 224763
• Update Time: 2025-04-19

Benzeneacetic acid, a-hydroxy-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-, 2-methylpropyl ester
• 2-Cyan-acrylsaeure-isobutylester
• 2-Cyano-2-propenoic acid 2-methylpropyl ester
• 2-cyano-acrylic acid isobutyl ester
• 2-methylpropyl 2-cyanoprop-2-enoate
• Bucrilat
• Bucrylate
• DL-mandelic acid-isobutyl ester
• DL-Mandelsaeure-isobutylester
• isobutyl 2-cyanoacrylate
• isobutyl 2-hydroxy-2-ph
• isobutyl cyanoacrylate
• isobutyl mandelate
• ISO-BUTYL2-CYANOACRYLATE
• mandelic acid-isobutyl ester
• Mandelsaeure-isobutylester
• NSC13533
• Isobutyl hydroxy(phenyl)acetate #
• 29664-59-3
• NSC-13533
• UXPTXOYCOCXVQX-UHFFFAOYSA-N
• Benzeneacetic acid, .alpha.-hydroxy-, 2-methylpropyl ester

• Inchi： 1S/C12H16O3/c1-9(2)8-15-12(14)11(13)10-6-4-3-5-7-10/h3-7,9,11,13H,8H2,1-2H3
• InChI Key： UXPTXOYCOCXVQX-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)O)=O)CC(C)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.093
• Boiling Point: 307.8°Cat760mmHg
• Flash Point: 124.7°C
• Refractive Index: 1.517
• PSA: 46.53
• LogP: 1.91920